Cas no 14472-28-7 (Benzenesulfonic acid,4-methyl-, aluminum salt (3:1))

• Product Name: Benzenesulfonic acid,4-methyl-, aluminum salt (3:1)
• CAS No: 14472-28-7
• MF: C₇H₇AlO₃S
• MW: 198.175219774246
• CID: 146681
• PubChem ID: 16204972
• Update Time: 2025-04-19

Benzenesulfonic acid,4-methyl-, aluminum salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, aluminum salt (3:1)
• aluminium p-toluenesulphonate
• aluminum,4-methylbenzenesulfonate
• aluminum tris(4-methylbenzenesulfonate)
• Tris(p-toluenesulfonic acid) aluminum salt
• Tris(4-methylbenzenesulfonic acid)aluminum salt
• aluminum;4-methylbenzenesulfonate
• 14472-28-7
• EINECS 238-465-9

• Inchi： 1S/C7H8O3S.Al/c1-6-2-4-7(5-3-6)11(8,9)10;/h2-5H,1H3,(H,8,9,10);/q;+3/p-1
• InChI Key： YDQWDYJPBFLALK-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[Al+3]

Computed Properties

• Exact Mass: 540.01633
• Monoisotopic Mass: 197.993128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 171.6